Cas no 2171728-69-9 (4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-enamido-3-fluorobenzoic acid)

• Product Name: 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-enamido-3-fluorobenzoic acid
• CAS No: 2171728-69-9
• MF: C₂₇H₂₃FN₂O₅
• MW: 474.480330705643
• CID: 5908442
• PubChem ID: 165803293
• Update Time: 2025-06-08

4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-enamido-3-fluorobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-enamido-3-fluorobenzoic acid
• 4-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pent-4-enamido]-3-fluorobenzoic acid
• 2171728-69-9
• EN300-1485073

• Inchi： 1S/C27H23FN2O5/c1-2-7-24(25(31)29-23-13-12-16(26(32)33)14-22(23)28)30-27(34)35-15-21-19-10-5-3-8-17(19)18-9-4-6-11-20(18)21/h2-6,8-14,21,24H,1,7,15H2,(H,29,31)(H,30,34)(H,32,33)
• InChI Key： HIMQVJKFDRQGLO-UHFFFAOYSA-N
• SMILES： FC1C=C(C(=O)O)C=CC=1NC(C(CC=C)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O

Computed Properties

• Exact Mass: 474.15910000g/mol
• Monoisotopic Mass: 474.15910000g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 9
• Complexity: 770
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 105Ų

Additional information on 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-enamido-3-fluorobenzoic acid

Introduction to 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-enamido-3-fluorobenzoic Acid (CAS No. 2171728-69-9)

4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-enamido-3-fluorobenzoic acid (CAS No. 2171728-69-9) is a complex organic compound with significant potential in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a fluorenylmethoxycarbonyl (Fmoc) protecting group, an amino-pentenamide moiety, and a 3-fluorobenzoic acid functional group. These structural elements contribute to its versatility and potential applications in various therapeutic areas.

The Fmoc protecting group is widely used in peptide synthesis due to its ease of removal and stability under mild conditions. This makes the compound particularly useful in the synthesis of complex peptides and peptidomimetics, which are essential in the development of novel drugs and therapeutic agents. The presence of the amino-pentenamide moiety adds further complexity and reactivity, allowing for the formation of diverse chemical structures through conjugation reactions.

The 3-fluorobenzoic acid functional group is another key feature of this compound. Fluorine atoms are known to modulate the physicochemical properties of organic molecules, such as their lipophilicity, metabolic stability, and binding affinity to biological targets. This makes the compound an attractive candidate for drug discovery and optimization efforts, particularly in areas such as oncology, neurology, and infectious diseases.

Recent studies have highlighted the importance of fluorinated compounds in drug development. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that fluorine substitution can significantly enhance the potency and selectivity of small molecule inhibitors targeting specific enzymes or receptors. The 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-enamido-3-fluorobenzoic acid (CAS No. 2171728-69-9) aligns well with these findings, offering a promising platform for the design and synthesis of novel therapeutic agents.

In addition to its potential in drug discovery, this compound has also been explored for its use in chemical biology research. The ability to selectively modify and label proteins using fluorinated compounds has opened new avenues for understanding protein function and interactions at the molecular level. For example, a study published in Bioconjugate Chemistry reported the successful use of fluorinated benzoic acids as bioorthogonal probes for imaging and tracking specific proteins within living cells.

The synthesis of 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-enamido-3-fluorobenzoic acid (CAS No. 2171728-69-9) typically involves a multi-step process that includes the protection of amino groups with Fmoc, followed by coupling reactions to form the desired amide bonds. The final step involves deprotection to reveal the free amino groups, which can then be further modified or conjugated as needed.

The purity and quality of this compound are crucial for its successful application in research and development. High-performance liquid chromatography (HPLC) is commonly used to ensure that the compound meets stringent purity standards. Additionally, nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS) are employed to confirm its structure and identity.

In conclusion, 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-enamido-3-fluorobenzoic acid (CAS No. 2171728-69-9) is a versatile compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features make it an attractive candidate for drug discovery, chemical biology studies, and other advanced applications. As research continues to advance in these fields, this compound is likely to play an increasingly important role in driving innovation and improving therapeutic outcomes.